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Compound of Interest

Compound Name: C.I.Solvent yellow 176

Cat. No.: B080745 Get Quote

An In-depth Technical Guide to C.I. Solvent
Yellow 176
For Researchers, Scientists, and Drug Development Professionals

Abstract
C.I. Solvent Yellow 176, a quinoline-based dye, is a compound of significant interest in both

industrial and, increasingly, toxicological and pharmacological research. Primarily utilized for its

vibrant yellow hue and stability in coloring plastics and synthetic fibers, recent studies have

illuminated its potent interaction with the Aryl Hydrocarbon Receptor (AhR), a key regulator of

cellular metabolism and response to environmental stimuli. This guide provides a

comprehensive overview of the chemical structure, physicochemical properties, synthesis, and

biological activity of C.I. Solvent Yellow 176, with a focus on its role as an AhR agonist.

Detailed experimental protocols for its synthesis and for quantifying its biological activity are

provided to facilitate further research and application in relevant fields.

Chemical Structure and Identification
C.I. Solvent Yellow 176 is a quinophthalone dye, characterized by a quinoline core structure. Its

systematic IUPAC name is 2-(4-bromo-3-hydroxyquinolin-2-yl)indene-1,3-dione.
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Identifier Value

Common Name C.I. Solvent Yellow 176

Synonyms
C.I. 47023, Disperse Yellow 64, Transparent

Yellow 3GL

CAS Number 10319-14-9

Molecular Formula C₁₈H₁₀BrNO₃

Molecular Weight 368.18 g/mol

Chemical Structure
2-(4-bromo-3-hydroxyquinolin-2-yl)indene-1,3-

dione

Physicochemical Properties
C.I. Solvent Yellow 176 is a reddish-yellow to orange powder with good thermal stability and

lightfastness, making it suitable for high-temperature applications such as coloring engineering

plastics.[1][2]

Property Value

Appearance Reddish-yellow powder

Melting Point 218°C

Heat Resistance 260-280°C

Lightfastness (in PS) 7 (on a scale of 1-8)

Solubility

Soluble in acetone, pyridine, and sulfuric acid;

sparingly soluble in ethanol; insoluble in water.

[3]

Maximum Absorption (λmax) 420 nm

Biological Activity: Aryl Hydrocarbon Receptor
(AhR) Agonism
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Recent research has identified C.I. Solvent Yellow 176 (also referred to as Disperse Yellow 64)

as a potent, transient agonist of the Aryl Hydrocarbon Receptor (AhR).[4][5] The AhR is a

ligand-activated transcription factor that plays a crucial role in regulating the expression of

genes involved in xenobiotic metabolism, such as cytochrome P450 enzymes (e.g., CYP1A1).

[4]

Signaling Pathway
Upon binding to a ligand like Solvent Yellow 176, the cytosolic AhR dissociates from its

chaperone proteins (e.g., Hsp90), translocates to the nucleus, and forms a heterodimer with

the AhR Nuclear Translocator (ARNT). This complex then binds to specific DNA sequences

known as Dioxin Response Elements (DREs) in the promoter regions of target genes, initiating

their transcription.[6] This activity has toxicological implications, as sustained AhR activation is

linked to various adverse health effects. Furthermore, studies have shown that AhR activation

by quinoline dyes like Solvent Yellow 176 can inhibit Estrogen Receptor (ER) signaling in an

AhR-dependent manner, highlighting potential endocrine-disrupting effects.[4][5]
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Canonical AhR signaling pathway activated by Solvent Yellow 176.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b080745?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Synthesis of C.I. Solvent Yellow 176
Traditional Method: The conventional synthesis involves the condensation of 4-bromo-2-

methylquinolin-3-ol with phthalic anhydride.[7]

Modern, Greener Method: A patented innovation avoids the use of hazardous elemental

bromine by generating it in situ. This method utilizes hydrobromic acid (HBr) and ozone (O₃).[6]

While the full patent details are proprietary, the general workflow is as follows:

Start Materials:
- 2-Methylquinolin-3-ol
- Phthalic Anhydride

- Hydrobromic Acid (HBr)
- Ozone (O3)

In Situ Bromination:
React 2-methylquinolin-3-ol with HBr and O3 to form 4-bromo-2-methylquinolin-3-ol.

Condensation Reaction:
Condense the brominated intermediate with phthalic anhydride.

Purification:
Purify the crude product via recrystallization or chromatography.

Final Product:
C.I. Solvent Yellow 176

Click to download full resolution via product page

Logical workflow for the modern synthesis of C.I. Solvent Yellow 176.

AhR Activation Luciferase Reporter Assay
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This protocol describes a cell-based assay to quantify the agonistic activity of C.I. Solvent

Yellow 176 on the Aryl Hydrocarbon Receptor. The assay utilizes a cell line engineered to

express a luciferase reporter gene under the control of Dioxin Response Elements (DREs).

Materials:

Cell Line: HepG2 or MCF7 cells stably transfected with a DRE-luciferase reporter plasmid.

Cell Culture Medium: DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

Test Compound: C.I. Solvent Yellow 176 dissolved in DMSO to create a stock solution.

Positive Control: 2,3,7,8-Tetrachlorodibenzo-p-dioxin (TCDD).

Vehicle Control: DMSO.

Assay Plate: 96-well white, clear-bottom cell culture plates.

Luciferase Assay Reagent: Commercially available kit (e.g., Promega's ONE-Glo™ or Dual-

Luciferase® Reporter Assay System).

Luminometer: Plate-reading luminometer.

Procedure:

Cell Seeding:

Culture cells to approximately 80% confluency.

Trypsinize, count, and seed the cells into a 96-well plate at a density of 10,000-20,000

cells per well in 100 µL of culture medium.

Incubate for 24 hours at 37°C, 5% CO₂.

Compound Treatment:

Prepare serial dilutions of C.I. Solvent Yellow 176 and the positive control (TCDD) in

culture medium. The final DMSO concentration should not exceed 0.1%.
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Remove the medium from the cells and add 100 µL of the prepared compound dilutions,

positive control, and vehicle control to the respective wells.

Incubate for 18-24 hours at 37°C, 5% CO₂.

Luciferase Assay:

Remove the plate from the incubator and allow it to equilibrate to room temperature.

Prepare the luciferase assay reagent according to the manufacturer's instructions.

Add the reagent to each well (typically 100 µL).

Incubate for 10-15 minutes at room temperature to allow for cell lysis and the luciferase

reaction to stabilize.

Data Acquisition and Analysis:

Measure the luminescence of each well using a plate-reading luminometer.

Normalize the data by subtracting the background luminescence (from wells with no cells).

Calculate the fold induction by dividing the luminescence of the treated wells by the

average luminescence of the vehicle control wells.

Plot the fold induction against the log of the compound concentration to generate a dose-

response curve and determine the EC₅₀ value.
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Day 1: Cell Seeding
Seed DRE-luciferase reporter cells in a 96-well plate.

Incubate for 24h
(37°C, 5% CO2)

Day 2: Compound Treatment
Add serial dilutions of Solvent Yellow 176, positive control (TCDD), and vehicle (DMSO).

Incubate for 18-24h
(37°C, 5% CO2)

Day 3: Luciferase Assay
Equilibrate to RT, add luciferase reagent.

Measure Luminescence
Use a plate-reading luminometer.

Data Analysis
Calculate fold induction and determine EC50.

Click to download full resolution via product page

Experimental workflow for the AhR activation luciferase reporter assay.

Applications
Industrial Applications
The primary application of C.I. Solvent Yellow 176 is in the coloration of various plastics and

polymers due to its excellent heat stability and lightfastness.[1] It is suitable for:
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Engineering Plastics: Polystyrene (PS), Polycarbonate (PC), ABS, PMMA, and SAN.[8]

Fibers: Pre-coloring of polyester (PET) fibers.[1]

Other: Inks and other industrial applications requiring a stable yellow colorant.

Research and Drug Development Applications
Given its demonstrated activity as a potent AhR agonist, C.I. Solvent Yellow 176 serves as a

valuable research tool for:

Toxicology: Studying the mechanisms of AhR-mediated toxicity and endocrine disruption.

Drug Discovery: Acting as a reference compound or a starting point for the development of

selective AhR modulators (SAhRMs), which have therapeutic potential in immunology and

oncology.

Environmental Science: Serving as an analytical standard for detecting and quantifying dye

contamination in wastewater and its environmental impact.[6]

Safety and Handling
Toxicological Information:

Acute Oral Toxicity: LD₅₀ (Rat): 8200 mg/kg.[9]

Health Concerns: As an AhR agonist, there are potential toxicological concerns related to its

ability to disrupt AhR/ER signaling pathways.[4]

Handling Precautions:

Use appropriate personal protective equipment (PPE), including gloves and safety glasses.

Avoid inhalation of dust by working in a well-ventilated area or using respiratory protection.

Store in a cool, dry place away from incompatible materials.

Conclusion
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C.I. Solvent Yellow 176 is a multifaceted compound with established industrial utility and

emerging biological significance. Its robust physicochemical properties make it an ideal

colorant for plastics and textiles. However, its potent agonism of the Aryl Hydrocarbon Receptor

presents both a toxicological concern and an opportunity for research into AhR-mediated

signaling pathways. The detailed protocols provided in this guide offer a framework for

researchers and drug development professionals to further investigate the properties and

applications of this intriguing quinoline dye. Further studies are warranted to fully elucidate its

toxicological profile and explore its potential as a chemical probe or therapeutic lead.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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